Cas no 2228223-25-2 (4-2-(pyrrolidin-1-yl)ethylpyrrolidin-2-one)

• Product Name: 4-2-(pyrrolidin-1-yl)ethylpyrrolidin-2-one
• CAS No: 2228223-25-2
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5894260
• PubChem ID: 165790026
• Update Time: 2025-05-19

4-2-(pyrrolidin-1-yl)ethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-2-(pyrrolidin-1-yl)ethylpyrrolidin-2-one
• 2228223-25-2
• EN300-1771079
• 4-[2-(pyrrolidin-1-yl)ethyl]pyrrolidin-2-one

• Inchi： 1S/C10H18N2O/c13-10-7-9(8-11-10)3-6-12-4-1-2-5-12/h9H,1-8H2,(H,11,13)
• InChI Key： KNQCTCWJVKWHOC-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1)CCN1CCCC1

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-2-(pyrrolidin-1-yl)ethylpyrrolidin-2-one

Introduction to 4-2-(pyrrolidin-1-yl)ethylpyrrolidin-2-one (CAS No: 2228223-25-2)

4-2-(pyrrolidin-1-yl)ethylpyrrolidin-2-one is a compound of significant interest in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activity. This compound, identified by the CAS number 2228223-25-2, belongs to a class of molecules that exhibit promise in various therapeutic applications. The presence of multiple pyrrolidinone moieties in its structure suggests a high degree of structural complexity, which often correlates with unique pharmacological properties. The compound’s molecular framework, incorporating an ethyl chain linked to a pyrrolidinone ring system, positions it as a candidate for further exploration in drug discovery and development.

The chemical composition of 4-2-(pyrrolidin-1-yl)ethylpyrrolidin-2-one involves a carefully orchestrated arrangement of nitrogen-containing heterocycles, which are well-documented for their role in modulating biological pathways. The pyrrolidinone core is particularly noteworthy, as it is a structural motif frequently encountered in bioactive molecules. This motif is known to contribute to the compound’s ability to interact with biological targets, such as enzymes and receptors, thereby influencing cellular processes. The specific arrangement of atoms within the pyrrolidinone ring and the attached ethyl group enhances the molecule’s potential to exhibit selectivity and efficacy in biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of complex molecules like 4-2-(pyrrolidin-1-yl)ethylpyrrolidin-2-one with greater accuracy. These computational tools have been instrumental in identifying potential binding interactions between the compound and its target proteins. For instance, studies have suggested that the nitrogen atoms within the pyrrolidinone ring may form hydrogen bonds with specific residues on target proteins, facilitating stable binding. This insight has guided synthetic modifications aimed at optimizing the compound’s affinity and selectivity.

The synthesis of 4-2-(pyrrolidin-1-yl)ethylpyrrolidin-2-one presents a formidable challenge due to its intricate architecture. However, recent methodologies have demonstrated the feasibility of constructing such molecules through multi-step synthetic routes. One particularly innovative approach involves the use of transition-metal-catalyzed reactions, which have proven effective in forming complex carbon-nitrogen bonds with high efficiency. These methods not only streamline the synthesis but also allow for greater control over regioselectivity, ensuring that functional groups are incorporated at desired positions within the molecule.

From a biological perspective, 4-2-(pyrrolidin-1-yl)ethylpyrrolidin-2-one has garnered attention for its potential role in modulating neurological pathways. Preliminary studies have indicated that compounds with similar structural features may interact with neurotransmitter receptors, suggesting applications in treating neurological disorders such as epilepsy and cognitive impairment. The presence of multiple nitrogen atoms in its structure also hints at potential interactions with enzymes involved in metabolic pathways, which could be exploited for therapeutic purposes.

The compound’s solubility profile is another critical factor that influences its pharmaceutical applicability. Solubility determines how well a drug can be absorbed into the bloodstream after administration, thereby affecting its bioavailability. Researchers have been exploring strategies to enhance the solubility of 4-2-(pyrrolidin-1-yl)ethylpyrrolidin-2-one, such as through prodrug formulations or co-administration with solubilizing agents. These efforts are essential for ensuring that the compound reaches its target site in sufficient concentrations to elicit a therapeutic response.

In conclusion, 4-2-(pyrrolidin-1-yl)ethylpyrrolidin-2-one (CAS No: 2228223-25-2) represents a promising candidate for further investigation in pharmaceutical research. Its complex molecular structure and potential biological activity position it as a valuable asset in drug discovery efforts aimed at addressing neurological and metabolic disorders. Continued research into its synthesis, pharmacological properties, and potential therapeutic applications will undoubtedly contribute to advancements in medicinal chemistry and patient care.